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Overview of Carbon-Carbon Bond Formation Reactions

Reaction Type Key Reagent / Condition Application / Note

Grignard Addition [1] Grignard reagent (RMgX),

carbonyl substrate

Nucleophilic addition to carbonyl groups to

form alcohols; powerful nucleophile and strong
base [1]

Aldol Reaction [1] Aldehyde/Ketone, base or
acid catalyst

Forms β-hydroxy carbonyl compounds;
proceeds via enol or enolate mechanism [1]

Diels-Alder Reaction
[1]

Diene + Dienophile Cycloaddition to form six-membered rings;
concerted mechanism with two sigma bonds

formed in one step [1]

Michael Addition [1] Donor (enolate) + α,β-

unsaturated carbonyl

Conjugate addition; mild C–C bond formation

method [1]

Wittig Reaction [1] Aldehyde/Ketone +

Phosphonium ylide

Forms alkenes and triphenylphosphine oxide

[1]

Photoredox C–H
Functionalization [2]

Iridium photocatalyst,

alkene

Selective C–C bond formation at unactivated

sp3 C–H bonds via 1,5-hydrogen atom transfer
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Reaction Type Key Reagent / Condition Application / Note

[2]

Fe-Electrocatalytic
Giese [3]

FeCl₂ catalyst,
electrochemical cell, PPh₃

Redox-neutral deoxygenative addition of
alcohols to alkenes (Michael acceptors) [3]

Detailed Experimental Protocol Example

While not for tributylaluminum, the following detailed protocol for an Iron-Electrocatalytic Deoxygenative

Giese Reaction [3] illustrates the level of detail required for complex organometallic transformations.

Reaction Setup: Conduct the reaction in an undivided electrochemical cell at room temperature

under an inert atmosphere [3].
Electrodes: Use a carbon plate as the anode and a nickel foam as the cathode [3].

Reagents:
Substrates: 4-phenyl-2-butanol (1, 0.2 mmol) and 4-tert-butylstyrene (2, 2.0 equiv) [3].

Catalyst System: FeCl₂ (15 mol%), IPr·HCl ligand (L1, 15 mol%), triphenylphosphine (PPh₃,
4.0 equiv) [3].

Additives: Tetra-n-butylammonium bromide (TBAB, 4.0 equiv, acts as halogen source and
electrolyte), N,N-Diosopropylethylamine (DIPEA, 4.0 equiv), nBu₄NBF₄ (0.5 equiv, additional

electrolyte) [3].
Solvent: N,N-Dimethylacetamide (DMA) [3].

Electrical Conditions: Constant current of 6 mA [3].
Reaction Time: 16 hours [3].

Work-up and Isolation: After completion, the reaction mixture is diluted with ethyl acetate and
washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and

concentrated under reduced pressure. The crude product is purified by flash column chromatography
on silica gel to afford the desired compound (3) [3].

Experimental Workflow for C–C Bond Formation

The diagram below outlines a general workflow for developing and executing a carbon-carbon bond

formation reaction, integrating critical steps like planning and safety.
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* For Electrochemical Reactions

Reaction Selection &
Mechanistic Planning

Hazard Review &
Safety Protocol

Setup: Inert Atmosphere,
Dry Glassware, Electrodes*

Reagent Addition:
Order, Temperature Control

Reaction Monitoring:
TLC, GC-MS, etc.

Work-up: Quenching,
Extraction, Purification

Completion

Product Analysis:
NMR, IR, MS, HPLC

Data Recording &
Yield Calculation
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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